Cas no 93725-44-1 (4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide)

4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide structure
93725-44-1 structure
Product Name:4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide
CAS No:93725-44-1
MF:C17H23N3O3
MW:317.38282418251
CID:1983002
PubChem ID:56695
Update Time:2025-04-21

4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-N-[4-(2-butoxyethyl)-3-methyl-1,2-oxazol-5-yl]benzamide
    • 5-(p-Aminobenzamido)-4-(2-butoxyethyl)-3-methylisoxazole
    • 93725-44-1
    • BRN 0702221
    • DTXSID80239553
    • DTXCID30162044
    • ISOXAZOLE, 5-(p-AMINOBENZAMIDO)-4-(2-BUTOXYETHYL)-3-METHYL-
    • Inchi: 1S/C17H23N3O3/c1-3-4-10-22-11-9-15-12(2)20-23-17(15)19-16(21)13-5-7-14(18)8-6-13/h5-8H,3-4,9-11,18H2,1-2H3,(H,19,21)
    • InChI Key: NIFYBABYILSVEV-UHFFFAOYSA-N
    • SMILES: O(CCCC)CCC1C(C)=NOC=1NC(C1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 317.174
  • Monoisotopic Mass: 317.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90.4A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.183
  • Boiling Point: 430.5°C at 760 mmHg
  • Flash Point: 214.1°C
  • Refractive Index: 1.587
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